4-tert-butyl-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-tert-butyl-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C20H22N2O3S2/c1-20(2,3)14-8-6-13(7-9-14)18(23)21-19-22(4)16-11-10-15(27(5,24)25)12-17(16)26-19/h6-12H,1-5H3
• InChI Key: LJCYFEDMZPAFJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)C)C
• Molecular Formula: C20H22N2O3S2
• Molecular Weight: 402.5 g/mol
• CAS No.: 683237-46-9

Description

4-tert-butyl-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C20H22N2O3S2 and its molecular weight is 402.53. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodology and Chemical Reactivity

• Copper-Catalyzed Aminosulfonylation : A copper-catalyzed aminosulfonylation process utilizing tert-butyl peroxybenzoate (TBPB) and XPhos ligand for the synthesis of bioactive 1,3-oxazines demonstrates the versatility of using sulfonyl compounds in complex molecule synthesis (Dong et al., 2021).
• Photodegradation of Benzothiazole Derivatives : Investigation into the ultraviolet photodegradation and photochemical reactivity of benzothiazole derivatives, highlighting their potential environmental impact and degradation pathways (Gáplovský et al., 2000).

Medicinal Chemistry Applications

• Pro-Apoptotic Indapamide Derivatives : The synthesis of indapamide derivatives, including a compound demonstrating significant proapoptotic activity on melanoma cell lines, highlights the therapeutic potential of sulfonyl-containing benzothiazole derivatives in cancer treatment (Yılmaz et al., 2015).
• Anticancer and Antimicrobial Metallopharmaceutical Agents : A study on palladium, gold, and silver complexes with N-heterocyclic carbene ligands derived from benzyl-tert-butylimidazol-2-ylidene shows promising anticancer and antimicrobial activities, demonstrating the potential of such complexes in therapeutic applications (Ray et al., 2007).

Material Science and Catalysis

• Synthesis of Polyamides : Research into the synthesis of polyamides from 4-tert-butylcatechol derivatives, focusing on their thermal stability and solubility, underscores the importance of sulfonyl and benzothiazole units in the development of high-performance polymers (Hsiao et al., 2000).
• Chiral Sulfinamides in Asymmetric Synthesis : The use of tert-butanesulfinamide as a chiral auxiliary in asymmetric synthesis highlights its utility in generating enantiopure compounds, including amines, amino alcohols, and amino acids (Dinér et al., 2014).

Mechanism of Action

Mode of Action

The presence of the tert-butyl group and the benzothiazole ring in the compound suggests that it may interact with its targets through a variety of non-covalent interactions, including hydrogen bonding, pi-stacking, and hydrophobic interactions .

Biochemical Pathways

The tert-butyl group is known to be involved in various biosynthetic and biodegradation pathways , suggesting that this compound could potentially influence these pathways.

Result of Action

The presence of the tert-butyl group and the benzothiazole ring in the compound suggests that it may have a range of potential effects, depending on its specific targets and mode of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s solubility, stability, and interactions with its targets .